4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid

• IUPAC Name: 4-[(E)-[[(E)-(4-carboxyphenyl)methylideneamino]carbamothioylhydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C17H14N4O4S/c22-15(23)13-5-1-11(2-6-13)9-18-20-17(26)21-19-10-12-3-7-14(8-4-12)16(24)25/h1-10H,(H,22,23)(H,24,25)(H2,20,21,26)/b18-9+,19-10+
• InChI Key: DWUXJRFSJJUZET-VNIJRHKQSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=S)NN=CC2=CC=C(C=C2)C(=O)O)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=S)N/N=C/C2=CC=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C17H14N4O4S
• Molecular Weight: 370.4 g/mol

Description

4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid, also known as TMB-8, is a chemical compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various cellular processes.

Mechanism of Action

4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid has been found to inhibit the release of calcium from intracellular stores, thereby blocking calcium signaling pathways. This inhibition occurs by blocking the activity of inositol 1,4,5-trisphosphate receptors (IP3Rs), which are responsible for releasing calcium from the endoplasmic reticulum.
Biochemical and Physiological Effects:
4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid has been found to have a variety of biochemical and physiological effects, including the inhibition of platelet aggregation, the modulation of ion channels, and the regulation of gene expression. This compound has also been found to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid in lab experiments is its ability to selectively inhibit calcium signaling pathways, allowing for the investigation of specific cellular processes. However, 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid has been found to have some limitations, including its potential toxicity and the fact that it may not be effective in all cell types.

Future Directions

There are many potential future directions for research involving 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid. One area of interest is the development of new compounds that are more selective and less toxic than 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid. Additionally, further research is needed to fully understand the mechanisms of action of 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid and its potential applications in various disease states. Finally, 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid may have potential as a therapeutic agent, but further research is needed to fully explore this possibility.

Synthesis Methods

4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid can be synthesized using a variety of methods, but the most common approach involves the reaction of 2,2'-dihydroxybenzophenone with thiosemicarbazide in the presence of acetic acid. The resulting product is then oxidized to form 4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid.

Scientific Research Applications

4,4'-[(thioxomethylene)bis(hydrazin-2-yl-1-ylidenemethylylidene)]dibenzoic acid has been used in a variety of scientific research applications, including the study of calcium signaling, protein kinase C activation, and platelet aggregation. This compound has also been used to investigate the role of intracellular calcium stores in various cellular processes.